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Compound Name: Mag-Fura-2 tetrapotassium

Cat. No.: B1146849

For Researchers, Scientists, and Drug Development Professionals

Mag-Fura-2, also known as Furaptra, is a ratiometric, ultraviolet (UV)-excitable fluorescent
indicator widely employed for the quantitative measurement of intracellular magnesium ions
(Mg?*).[1][2] Its ability to shift its excitation wavelength upon binding to Mg2* allows for accurate
determination of intracellular Mg2* concentrations, minimizing issues related to dye loading, cell
thickness, and instrument sensitivity. This technical guide provides an in-depth overview of
Mag-Fura-2 tetrapotassium salt, its properties, experimental protocols, and its application in
cellular biology and drug development.

Core Principles and Applications

Intracellular magnesium plays a crucial role in a vast array of cellular processes, including
enzymatic reactions, DNA synthesis, hormone secretion, and muscle contraction.[1][3]
Consequently, the ability to accurately measure intracellular Mg2* concentrations is vital for
understanding cellular function in both normal physiological and pathological states. Mag-Fura-
2 is a valuable tool for these investigations, enabling researchers to monitor second-by-second
changes in cytosolic magnesium levels.[4]

The tetrapotassium salt form of Mag-Fura-2 is water-soluble and cell-impermeant, making it
suitable for direct loading into cells via microinjection or patch pipette infusion.[5][6] For less
invasive loading, the cell-permeant acetoxymethyl (AM) ester form of Mag-Fura-2 is often used.
[7] Once inside the cell, intracellular esterases cleave the AM group, trapping the active
indicator in the cytosol.
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While primarily a magnesium indicator, Mag-Fura-2 also exhibits sensitivity to calcium ions
(Caz*), albeit with a significantly lower affinity compared to its affinity for Mg2*.[1][8] This
property can be exploited to detect high, transient Ca2* concentrations that might saturate high-
affinity calcium indicators like Fura-2.[1][9] However, it also necessitates careful consideration
of potential interference from physiological Ca2* fluctuations during Mg2* measurements.[1]

Quantitative Data

The spectral and binding properties of Mag-Fura-2 are critical for its application. The following
tables summarize the key quantitative data for Mag-Fura-2.

Property Value Reference(s)
Mg?*+ Dissociation Constant
1.9mM (118191
(Kd)
Ca?* Dissociation Constant
25 pM [1]
(Kd)
Solubility Water (pH > 6) [8]19]
Molecular Weight 586.69 g/mol [1]

Table 1: Physicochemical and Binding Properties of Mag-Fura-2 Tetrapotassium Salt

o Excitation Emission
Condition Reference(s)
Wavelength (Aex) Wavelength (Aem)

Mg2*-free 369 nm 511 nm [8]

Mgz2*-saturating 330 nm 491 nm [2][8]

Table 2: Ratiometric Fluorescence Properties of Mag-Fura-2

Experimental Protocols

The following sections provide detailed methodologies for the use of Mag-Fura-2 in measuring

intracellular magnesium concentrations.
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Cell Loading with Mag-Fura-2 Tetrapotassium Salt
(Microinjection)

This protocol is suitable for single-cell studies where direct introduction of the indicator is
desired.

Materials:

Mag-Fura-2 tetrapotassium salt

Potassium-based intracellular-like buffer (e.g., 120 mM KCI, 10 mM HEPES, pH 7.2)

Microinjection system

Fluorescence microscope with appropriate filter sets
Procedure:

e Prepare Indicator Solution: Dissolve Mag-Fura-2 tetrapotassium salt in the intracellular-like
buffer to a final concentration of 1-5 mM.

» Cell Preparation: Plate cells on a glass-bottom dish suitable for microscopy.

e Microinjection: Load the Mag-Fura-2 solution into a microinjection needle. Under microscopic
guidance, carefully inject the solution into the cytoplasm of the target cells.

» Equilibration: Allow the injected cells to equilibrate for 10-15 minutes at the desired
experimental temperature.

e Imaging: Proceed with fluorescence imaging, alternating excitation between ~340 nm and
~380 nm and collecting emission at ~510 nm.

In Situ Calibration of Intracellular Mag-Fura-2

To convert fluorescence ratios into absolute Mg2* concentrations, an in situ calibration is
essential.

Materials:

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1146849?utm_src=pdf-body
https://www.benchchem.com/product/b1146849?utm_src=pdf-body
https://www.benchchem.com/product/b1146849?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1146849?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Cells loaded with Mag-Fura-2

Magnesium-free calibration buffer (e.g., containing 10 mM EGTA)

Magnesium-saturating calibration buffer (e.g., containing 10 mM MgClz)

lonophore (e.g., 4-bromo A-23187) to permeabilize the cell membrane to Mg2*
Procedure:

o Determine Rmin: Perfuse the loaded cells with the magnesium-free calibration buffer
containing the ionophore. This will chelate all intracellular Mg?*, and the resulting
fluorescence ratio (340nm/380nm) represents Rmin.

o Determine Rmax: Perfuse the cells with the magnesium-saturating calibration buffer
containing the ionophore. This will saturate the indicator with Mg2*, and the resulting
fluorescence ratio represents Rmax.

o Calculate Intracellular [Mg2*]: The intracellular free Mg2* concentration can then be
calculated using the Grynkiewicz equation: [Mg2*] = Kd * [(R - Rmin) / (Rmax - R)] * (Sf2 /
Sb2) Where:

Kd is the dissociation constant of Mag-Fura-2 for Mg2+ (1.9 mM).

[¢]

o

R is the experimentally measured fluorescence ratio.

[e]

Rmin is the ratio in the absence of Mg2*.

o

Rmax is the ratio at Mg?* saturation.

Sf2 / Sb2 is the ratio of fluorescence intensities at the denominator wavelength (380 nm)

[¢]

for the ion-free and ion-bound forms of the indicator, respectively.

Visualizations
Mag-Fura-2 Mechanism of Action
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Caption: Ratiometric detection of Mg2* by Mag-Fura-2.

Experimental Workflow for Intracellular [Mg?+]
Measurement
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Caption: Measurement of intracellular [Mg?*] using Mag-Fura-2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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